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Feature AR-C155858 Bindarit

Primary MCT1, MCT2 [1] [2] MCT4 [3] [4]

Target(s)

Inhibition MCT1 Ki =~2.3 nM; MCT2 Ki =<10 nM Information on precise inhibition
Potency [2] constants (Ki/IC50) for MCT4 is not fully

Mechanism of
Action

Selectivity
Known Other

Activities

Key Research
Applications

Potent, specific inhibition of transporter
activity [5] [1]

Does not inhibit MCT4 [1] [2]

Originally identified for
immunosuppressive effects [1]

Probing roles of MCT1/MCT2 in
metabolism; cancer research (e.g.,
lymphoma models); tool compound for
AZD3965 development [1] [2] [8]

established in the available literature [3].

Reported to be a non-competitive
inhibitor of MCT4 [4]

Selective for MCT4 over MCT1 [3] [4]

Known inhibitor of monocyte
chemotactic proteins (MCP-1/CCL2,
MCP-3/CCL7, MCP-2/CCLS8) [6] [7]

Studying MCT4 role in highly glycolytic
tissues (e.g., muscle, cancer);
investigating lactate efflux in metastasis
and tumor microenvironment [3] [4]
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Experimental Evidence & Protocols

The differing actions of these inhibitors are demonstrated through distinct experimental approaches.

Validating MCT1 Inhibition by AR-C155858

A classic method to demonstrate AR-C155858's potency involves measuring lactate uptake in rat

erythrocytes, which natively express MCT1.

¢ Experimental System: Rat erythrocytes (red blood cells) or Xenopus laevis oocytes expressing rat
MCT1 [5] [1].

e Protocol Overview: Transport activity is measured by monitoring the change in extracellular pH
associated with the co-transport of lactate and a proton (H*) using a pH-sensitive electrode. Cells are
suspended in a lightly buffered saline medium, and a known concentration of L-lactate is added. The
initial rate of extracellular acidification reflects MCT1 activity [1].

¢ Inhibitor Application: AR-C155858 is added to the cell suspension at varying concentrations (e.g., 1
nM to 100 nM) to generate an inhibition curve. A Ki value of approximately 2.3 nM can be
determined for MCT1 in erythrocytes through this method [1] [2].

Investigating MCT4 Inhibition by Bindarit

Evidence for Bindarit's action on MCT4 comes from in vivo exercise physiology studies in mice, where

MCT4 is critical for lactate efflux from glycolytic muscle.

e Experimental System: Live mice (e.g., male ICR mice) [3].

e Protocol Overview: Mice receive an intraperitoneal injection of either Bindarit (e.g., 50 mg/kg body
weight) or a vehicle control. After 15 minutes, they undergo a treadmill running test at a high speed
(40 m/min) until exhaustion [3].

e Outcome Measurements:

o Exercise Capacity: Bindarit-administered mice show a significant reduction in running
duration compared to controls [3].

o Muscle Lactate: Immediately after exercise, muscle lactate concentration is significantly higher
in the Bindarit group, consistent with the inhibition of lactate export from muscle fibers via
MCT4 [3].

o Blood Lactate: Unlike MCT1 inhibition, blood lactate levels may not be altered, highlighting the
tissue-specific role of MCT4 [3].
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The following diagram illustrates the logical flow of this key experiment:
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Click to download full resolution via product page

Key Considerations for Researchers

¢ Specificity vs. Multi-Targeting: AR-C155858 is a highly specific tool for dissecting MCT1/MCT2
function. Bindarit's known anti-inflammatory effects via MCP inhibition mean researchers must
design careful controls to confirm that observed phenotypes are due to MCT4 inhibition and not its
other activities [4] [6].

¢ Research Stage: AR-C155858 is a well-established reference compound in basic research. Its
derivative, AZD3965, has advanced to human clinical trials for cancer, validating MCT1 as a drug
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target [4] [8]. Evidence for Bindarit as an MCT4 inhibitor is more recent and primarily from pre-clinical
models [3].

¢ Functional Outcome: Choose based on your biological question. To block high-affinity lactate
uptake in oxidative tissues, AR-C155858 is appropriate. To block lactate efflux from glycolytic cells
(like hypoxic tumor cells or white muscle fibers), Bindarit is the relevant tool [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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